Cas no 350484-86-5 (Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-bis(1,1-dimethylethyl)-
• CAS No: 350484-86-5
• MF: C₄₅H₆₉NO₃
• MW: 672.034273862839
• CID: 1472004
• PubChem ID: 5241996
• Update Time: 2025-04-20

Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-bis(1,1-dimethylethyl)-
• 2-[[bis[(3,5-ditert-butyl-2-hydroxyphenyl)methyl]amino]methyl]-4,6-ditert-butylphenol
• tris-(2-hydroxy-3,5-di-t-butylbenzyl)amine
• SCHEMBL16207718
• DTXSID20412626
• 350484-86-5

• Inchi： 1S/C45H69NO3/c1-40(2,3)31-19-28(37(47)34(22-31)43(10,11)12)25-46(26-29-20-32(41(4,5)6)23-35(38(29)48)44(13,14)15)27-30-21-33(42(7,8)9)24-36(39(30)49)45(16,17)18/h19-24,47-49H,25-27H2,1-18H3
• InChI Key： RGOCYENVUZEPPO-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1CN(CC1=CC(=CC(=C1O)C(C)(C)C)C(C)(C)C)CC1=CC(=CC(=C1O)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 671.52807
• Monoisotopic Mass: 671.52774506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93